Molecular spatial conformational evolution following the corresponding chemical reaction pathway at surfaces is important to understand and optimize chemical processes. Combining experimental and theoretical methods, the sequential N–H and C–H dehydrogenation of pyromellitic diimide (PMDI) on a Cu(111) surface are reported. STM experiments and atomistic modeling allow structural analysis at each well-defined reaction step. First, exclusively the aromatic N–H dehydrogenation of the imide group is observed. Subsequently, the C–H group at the benzene core of PMDI gets activated leading to a dehydrogenation reaction forming metalorganic species where Cu adatoms pronouncedly protruding from the surface are coordinated by one or two PMDI ligands at the surface. All reactions of PMDI induce conformational changes at the surface as confirmed by STM imaging and DFT simulations. Such conformational evolution in sequential N–H and C–H activation provides a detailed insight to understand molecular dehydrogenation processes at surfaces.

Polycrystalline diamond with high mechanical properties and excellent thermal stability plays an important role in industry and materials science. However, the increased inherent brittle strength with the increase of hardness has severely limited its further widespread application. In this work, we produced well-sintered nano-polycrystalline (np) diamond by directly sintering fine diamond powders with the boron carbide (B4C) additive at high pressure and high temperatures. The highest hardness value of up to ∼90 GPa was observed in the np-diamond (consisting of fine grains with a size of 16 nm) by adding 5 wt% B4C at 18 GPa and 2237 K. Moreover, our results reveal that the produced samples have shown noticeably enhanced strength and toughness (18.37 MPa m0.5) with the assistance of the soft phase at the grain boundaries, higher than that of the hardest known nano-twined diamond by ∼24% and a little greater than that of the toughest CVD diamond (18 MPa m0.5). This study offers a novel functional approach in improving and controlling the hardness and stiffness of polycrystalline diamond.

The thermal stability of solution-exfoliated graphene oxide (GO) in air is one of the most important physical properties influencing its potential applications. To date, the majority of the GO prepared by the KMnO4-based oxidation of graphite is thermally unstable in air due to the presence of highly oxidative functional groups, such as carboxyl and lactol groups that possess defective basal plane structures. Here, we demonstrate that less defective and metal ion-free GO nanosheets including those with a high oxidation level can remain very stable even above 300 °C under ambient conditions. These GO nanosheets were produced by the exfoliation of graphite oxide fabricated by the modified Brodie method in NH4OH solution, effectively excluding metal ions that can promote the thermal decomposition of GO in air at elevated temperatures. The deoxygenation of ammonia-assisted GO (AGO) was initiated at temperatures above 200 °C, while GO exfoliated in the KOH solution (KGO) decomposed, even at 180 °C. Notably, AGO was exceptionally resistant at 400 °C, even at a very slow heating rate of 2 °C min−1. Conversely, KGO was significantly oxidized, even at 250 °C. The superior thermal stability of AGO is favorable for the fabrication of conductive surface graphene films and conductive fibers by low-temperature annealing.

Förster Resonance Energy Transfer (FRET) between donor (D) and acceptor (A) molecules is a phenomenon commonly exploited to study or visualize biological interactions at the molecular level. However, commonly used organic D and A molecules often suffer from photobleaching and spectral bleed-through, and their spectral properties hinder quantitative analysis. Lanthanide-doped upconverting nanoparticles (UCNPs) as alternative D species offer significant improvements in terms of photostability, spectral purity and background-free luminescence detection, but they bring new challenges related to multiple donor ions existing in a single large size UCNP and the need for nanoparticle biofunctionalization. Considering the relatively short Förster distance (typically below 5–7 nm), it becomes a non-trivial task to assure sufficiently strong D–A interaction, which translates directly to the sensitivity of such bio-sensors. In this work we propose a solution to these issues, which employs the photon avalanche (PA) phenomenon in lanthanide-doped materials. Using theoretical modelling, we predict that these PA systems would be highly susceptible to the presence of A and that the estimated sensitivity range extends to distances 2 to 4 times longer (i.e. 10–25 nm) than those typically found in conventional FRET systems. This promises high sensitivity, low background and spectral or temporal biosensing, and provides the basis for a radically novel approach to combine luminescence imaging and self-normalized bio-molecular interaction sensing.

Strong non-radiative surface recombination in GaAs nanowires heavily blocks their applications as nanoscale optoelectronic devices. Pressure can effectively affect the surface recombination behaviors through tuning interactions between the surface of nanomaterials and the medium environment. Here, we report the pressure-induced light emission enhancement in GaAs nanowires via in situ high pressure photoluminescence measurements with nitrogen as the pressure transmitting medium. In the pressure range from 0 to 2.2 GPa, the photoluminescence intensity dramatically increases with increasing pressure. Above 2.2 GPa, the band gap transition from direct to indirect results in a sudden decrease in the photoluminescence intensity. Photoluminescence enhancement in GaAs nanowires also shows the pressure-dependent reversibility. The pressure-enhanced charge transfer effect between nitrogen molecules and the GaAs nanowire surface has been revealed according to first-principles calculations, which results in the reduction of surface states and the light-emission enhancement in GaAs NWs. Our study can provide a potential route for optimizing nanoscale functional devices.

Epitaxial multiferroic Bi2FeCrO6 nanoisland arrays with a lateral size of ∼100 nm have been successfully fabricated by patterned SiO2 template-assisted pulsed laser deposition. The as-grown island structure exhibits promising multiferroic properties (i.e. ferroelectric and magnetic) even at nanometer dimensions at room temperature. This work demonstrates an effective strategy to fabricate high-density nonvolatile ferroelectric/multiferroic memory devices.

For decades, self-assembled lipid vesicles have been widely used in clinics as nanoscale delivery systems for various biomedical applications, including treatment of various diseases. Due to their core–shell architecture and versatile nature, they have been successfully used as carriers for the delivery of a wide range of therapeutic cargos, including drugs and nucleic acids, in cancer treatment. Recently, surface-modified polyamine dendrimer-based vesicles, or dendrimersomes, have emerged as promising alternatives to lipid vesicles for various biomedical applications, due to their ease of synthesis, non-immunogenicity, stability in circulation and lower size polydispersity. This mini-review provides an overview of the recent advances resulting from the use of biomimetic hydrophobically-modified polyamine-based dendrimersomes towards biomedical applications, focusing mainly on the two most widely used polyamine dendrimers, namely polyamidoamine (PAMAM) and poly(propylene imine) (PPI) dendrimers.

Copper nanowires (CuNWs) are a key building block to facilitate carrier conduction across a broad range of nanodevices. For integration into nanoscale devices, manipulation and welding of these nanowires need to be overcome. Based on high energy density laser processing investigation, we report on innovative welding of single CuNWs to a silver film using a tightly focused laser beam combined with manipulation of CuNWs through the dielectrophoresis (DEP) method. Two types of lasers, femtosecond (FS) and continuous-wave (CW), were employed to analyze, improve, and control Cu-NW melting characteristics under high energy density irradiation. The FS laser welding of CuNWs resulted in a metallic joint with a low contact resistance suitable for functional electronic nanodevices. Computational simulations using the 1-D heat diffusion equation and finite difference method (FDM) were performed to gain an insight into metal–laser interactions for high performance welded contact development. Simulation studies on lasers established contrasting melting behavior of metal under laser irradiation. The device feasibility of CuNW based welded contacts was evaluated in terms of the electrical performance of a glucose sensor. It was possible to sense glucose concentration down to 10−6 M, demonstrating a path towards integration of CuNWs into wearable, flexible nanoelectronic devices.

Heat measurement induced by photoexcitation of a plasmonic metal nanoparticle assembly under environmental conditions is of primary importance for the further development of applications in the fields of (photo)catalysis, nanoelectronics and nanomedicine. Nevertheless, the fine control of the rise in temperature remains difficult and limits the use of this technology due to the lack of local temperature measurement tools working under environmental conditions. Luminescence nanothermometers are an alternative solution to the limitations of conventional contact thermometers since they are able to give an absolute temperature value with high spatial resolution using common optical equipment. As a proof of concept of this nanothermometry approach, a high local temperature exceeding one hundred degrees is measured on the thermalized photoexcited aggregate of gold nanorods using ZnGa2O4:Cr3+,Bi3+ nanothermometers that have a strong temperature dependence on the luminescence lifetime of chromium(III) and high sensitivity over an extensive range of temperatures. A study on the influence of the average distance between nanosensors and nanoheaters on the measured temperature is carried out by coating the nanosensors with a silica layer of tunable thickness, highlighting the temperature gradient at the vicinity of the nanoheater as the theory predicts. The variation of the optical nanosensor response is relevant and promising, and it could be further envisioned as a potential candidate for local temperature measurement at the nanoscale since no plasmonic effect on Cr3+ lifetime is observed. The results reported here open up an even wider field of application for high temperature nanothermometry on real samples such as aggregate particles for many applications including catalysis and nanoelectronics. Thermometry using luminescent nanoprobes, which is complementary to thermal microscopy techniques, will allow in situ and in operando temperature monitoring at very small scales.

There are several limitations with monodrug cancer therapy, including poor bioavailability, rapid clearance and drug resistance. Combination therapy addresses these by exploiting synergism between different drugs against cancer cells. In particular, the combination of epigenetic therapies with conventional chemotherapeutic agents can improve the initial tumour response and overcome acquired drug resistance. Co-encapsulation of multiple therapeutic agents into a single polymeric nanoparticle is one of the many approaches taken to enhance therapeutic effect and improve the pharmacokinetic profile. In this study, different types of poly(lactic-co-glycolic acid) (PLGA) nanoparticles (NPs), matrix and core–shell (CS), were investigated for simultaneous encapsulation of a demethylating drug, decitabine, and a potent anticancer agent, cisplatin. It was shown that by altering the configuration of the CS structure, the release profile could be tuned. In order to investigate whether this could enhance the anticancer effect compared to cisplatin, human ovarian carcinoma cell line (A2780) and its cisplatin resistant variant (A2780cis) were exposed to free cisplatin and the CS–NPs. A better response was obtained in both cell lines (11% and 51% viability of A2780 and A2780cis, respectively) using CS–NPs than cisplatin alone (27%, 82% viability of A2780 and A2780cis, respectively) or in combination with decitabine (22%, 96% viability of A2780 and A2780cis, respectively) at equivalent doses (10 μM).